Cas no 27313-86-6 (Corypalmine)

• Product Name: Corypalmine
• CAS No: 27313-86-6
• Molecular Formula: C₂₀H₂₃NO₄
• Molecular Weight: 341.4009
• CID: 264270
• PubChem ID: 185605

Corypalmine Properties

Names and Identifiers

• 6H-Dibenzo[a,g]quinolizin-3-ol,5,8,13,13a-tetrahydro-2,9,10-trimethoxy-
• 2,9,10-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]iso quinolin-3-ol
• Corypalmine
• (+/-)-Corypalmine
• 2,9,10-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolin-3-ol
• 2,9,10-trimethoxy-berbin-3-ol
• d,l-Corypalmin
• dl-Corypalmine
• dl-Tetrahydrojatrorrhizine
• rac-2,9,10-trimethoxy-berbin-3-ol
• Tetrahydrojateorrhizine
• Tetrahydrojatrorrhin
• Tetrahydrojatrorrhizine
• 5,8,13,13a-Tetrahydro-2,9,10-trimethoxy-6H-dibenzo[a,g]quinolizin-3-ol
• (R,S)-Tetrahydrojatrorrhizine
• (±)-Corypalmine
• (±)-Discretinine
• (+/-)-TETRAHYDROJATTARRIHIZINE
• (R)-(+)-Corypalmine
• ( inverted exclamation markA)-Corypalmine
• Corypalmine, (+/-)-
• BMCZTYDZHNTKPR-UHFFFAOYSA-N
• AK668438
• 063T542
• Q27263256
• Isoquino[2,1-b]isoqu
• NoName_4241
• FT-0688342
• Isoquino[2,1-b]isoquinoline, 4b,5,10,10a,11,12-hexahydro-2-hydroxy-3,8,9-tris(methoxy)-
• 2,9,10-trimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-3-ol
• 2,9,10-trimethoxyberbin-3-ol
• Discretinine
• (invertedexclamationmarkA)-Corypalmine
• 2, 9, 10-trimethoxy-6, 8, 13, 13a-tetrahydro-5H-isoquinolino[2, 1-b]isoquinolin-3-ol
• CORYPALMINE DL-FORM [MI]
• FT-0624069
• Corypalmin; Corypalmine; Corypalmine, (-)-; l-Tetrahydrojatrorrhizine
• UNII-60ZPV7979L
• C74412
• 6H-Dibenzo(a,g)quinolizin-3-ol, 5,8,13,13a-tetrahydro-2,9,10-trimethoxy-
• (+/-)-DISCRETININE
• 27313-86-6
• AS-72901
• B0005-129029
• 13063-54-2
• 6H-Dibenzo[a,g]quinolizin-3-ol, 5,8,13,13a-tetrahydro-2,9,10-trimethoxy-
• AKOS030633010
• 5,8,13,13A-TETRAHYDRO-2,9,10-TRIMETHOXY-6H-DIBENZO(A,G)QUINOLIZIN-3-OL
• CS-0009677
• DTXSID30903555
• 6018-40-2
• (+/-)-TETRAHYDROJATRORRHIZINE
• 2,9,10-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolin-3-ol #
• AKOS000277451
• SCHEMBL231003
• 60ZPV7979L
• 3,4,11-trimethoxy-7,8,12b,13-tetrahydro-5H-6-azatetraphen-10-ol
• HY-N0654
• DA-68074

• MDL： MFCD00239466
• InChIKey： BMCZTYDZHNTKPR-UHFFFAOYSA-N
• Inchi： 1S/C20H23NO4/c1-23-18-5-4-12-8-16-14-10-19(24-2)17(22)9-13(14)6-7-21(16)11-15(12)20(18)25-3/h4-5,9-10,16,22H,6-8,11H2,1-3H3
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C2=C1C([H])([H])N1C([H])([H])C([H])([H])C3=C([H])C(=C(C([H])=C3C1([H])C2([H])[H])OC([H])([H])[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 341.162708g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 341.162708g/mol
• Monoisotopic Mass: 341.162708g/mol
• Topological Polar Surface Area: 51.2Ų
• Heavy Atom Count: 25
• Complexity: 461
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 341.4

Experimental Properties

• LogP: 3.01140
• PSA: 51.16000
• Boiling Point: 501.2°C at 760 mmHg
• Melting Point: 216-217 ºC
• Flash Point: 256.9°C
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),